Cas no 2229633-36-5 (2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one
• CAS No: 2229633-36-5
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 6547774
• PubChem ID: 165839515
• Update Time: 2025-06-11

2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one
• 2229633-36-5
• EN300-1974407

• Inchi： 1S/C8H7F2NO/c1-5-4-6(2-3-11-5)7(12)8(9)10/h2-4,8H,1H3
• InChI Key： MAKIULYAXZYXQF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CN=C(C)C=1)=O)F

Computed Properties

• Exact Mass: 171.04957017g/mol
• Monoisotopic Mass: 171.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30Ų

Additional information on 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 2229633-36-5 and Product Name: 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one

The compound with the CAS number 2229633-36-5 and the product name 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The presence of both fluorine atoms and a pyridine ring in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and reduced side effects. Among these, 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one has emerged as a promising candidate due to its ability to interact with biological targets in a highly specific manner. The fluorine atoms in its structure contribute to increased metabolic stability and improved bioavailability, while the pyridine ring enhances binding affinity to target proteins. These features make it an attractive scaffold for the design of next-generation therapeutics.

One of the most compelling aspects of 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one is its versatility in chemical modification. The compound’s reactive sites allow for further functionalization, enabling chemists to tailor its properties for specific applications. For instance, researchers have explored its use as an intermediate in the synthesis of more complex molecules with targeted biological activities. This flexibility has opened up new avenues for drug discovery and development.

Recent studies have highlighted the potential of 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one in addressing various therapeutic challenges. Its molecular structure has been investigated for its role in modulating enzyme activity and receptor binding. In particular, its interaction with enzymes involved in metabolic pathways has been a focal point of research. By understanding these interactions at a molecular level, scientists have been able to develop derivatives with improved pharmacokinetic profiles.

The compound’s unique properties have also led to its exploration in the field of agrochemicals. Researchers have examined its potential as a precursor for developing novel pesticides and herbicides that are more effective and environmentally friendly. The fluorine atoms in its structure contribute to enhanced stability under various environmental conditions, making it a suitable candidate for such applications.

From a synthetic chemistry perspective, 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one offers intriguing opportunities for innovation. Its synthesis involves multi-step reactions that showcase the latest advancements in organic chemistry. The use of fluorinated intermediates has become increasingly popular due to their ability to enhance reaction yields and selectivity. This compound exemplifies how strategic incorporation of fluorine can lead to more efficient synthetic routes.

The biological activity of 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one has been extensively studied in recent years. Researchers have focused on its potential as a kinase inhibitor, given its ability to disrupt aberrant signaling pathways associated with various diseases. Preclinical studies have demonstrated promising results in animal models, suggesting that this compound could be translated into clinical trials for human therapeutic use.

Moreover, the compound’s safety profile has been carefully evaluated through rigorous toxicological studies. These studies have shown that 2229633-36-5 exhibits low toxicity at relevant concentrations, making it a favorable candidate for further development. The absence of significant side effects observed thus far has generated excitement among researchers who are keen on exploring its therapeutic potential.

The future prospects of 2,2-difluoro-1-(2-methylpyridin-4-yl)ethan-1-one are vast and multifaceted. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both pharmaceuticals and agrochemicals. The ongoing development of new synthetic methodologies will further enhance its accessibility and utility.

In conclusion,2229633-36-5 represents a significant advancement in chemical research with wide-ranging implications for medicine and agriculture. Its unique structural features and versatile reactivity make it a valuable asset for scientists working on innovative drug candidates and sustainable agrochemical solutions. As our understanding of this compound grows，its potential applications are set to expand，offering hope for new treatments and improved crop protection strategies.